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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)benzaldehyde

Cat. No.: B140590 Get Quote

This technical guide provides a comprehensive overview of the molecular structure and

properties of 4-(2-Hydroxyethyl)benzaldehyde, a significant intermediate in various organic

syntheses. This document is intended for researchers, scientists, and professionals in the field

of drug development and chemical research.

Molecular Properties
4-(2-Hydroxyethyl)benzaldehyde is a derivative of benzaldehyde with a hydroxyethyl group

substituted at the para position.[1] Its chemical formula is C9H10O2.[2][3][4][5] The presence of

both a reactive aldehyde group and a hydrophilic hydroxyethyl group makes it a versatile

building block in the synthesis of more complex molecules, including those with potential

bioactive properties.[1]

Quantitative Molecular Data
The key quantitative properties of 4-(2-Hydroxyethyl)benzaldehyde are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Formula C9H10O2 [2][3][4][5]

Molecular Weight 150.17 g/mol [1][2][3][5]

Exact Mass 150.068079557 Da [5]

InChI

InChI=1S/C9H10O2/c10-6-5-8-

1-3-9(7-11)4-2-8/h1-4,7,10H,5-

6H2

[4]

InChIKey
VNVVFWYCFVNBMI-

UHFFFAOYSA-N
[1][4]

CAS Number 163164-47-4 [1][2][3]

Molecular Structure Visualization
The two-dimensional chemical structure of 4-(2-Hydroxyethyl)benzaldehyde is depicted in the

diagram below. This visualization illustrates the arrangement of atoms and the covalent bonds

between them, highlighting the key functional groups: the aldehyde group (-CHO) and the

hydroxyethyl group (-CH2CH2OH) attached to the benzene ring.

Caption: Molecular structure of 4-(2-Hydroxyethyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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